Cas no 1506301-18-3 (3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine
• CAS No: 1506301-18-3
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6419196
• PubChem ID: 79829958
• Update Time: 2025-08-05

3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine
• 1506301-18-3
• EN300-1898258
• AKOS018388529

• Inchi： 1S/C12H18BrNO/c1-12(2,6-7-14)10-5-4-9(15-3)8-11(10)13/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： HIJGOJVGDXQSFQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1506301-18-3)

3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1506301-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a brominated methoxyphenyl group with a methylbutanamine moiety. Its molecular formula is C₁₂H₁₈BrNO, and it is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its versatile reactivity and functional groups.

The compound's chemical properties make it a valuable intermediate in synthetic chemistry. With a bromine substituent at the 2-position and a methoxy group at the 4-position of the phenyl ring, 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine exhibits distinct electronic and steric effects. These characteristics influence its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Additionally, the amine functionality enhances its utility in forming amide bonds, a common motif in pharmaceuticals.

In recent years, the demand for high-purity chemical intermediates like 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's potential as a scaffold for kinase inhibitors and GPCR modulators has been explored in academic and industrial labs. Its structural features align with current trends in fragment-based drug design, where researchers seek modular compounds to optimize drug candidates efficiently.

From a market perspective, 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine is classified as a niche chemical, often procured by research institutions and pharmaceutical companies. Its synthesis typically involves multi-step organic reactions, including bromination and reductive amination, to achieve high yields and purity. Suppliers emphasize GMP-compliant production to meet the stringent requirements of preclinical studies. The compound's patent landscape reveals its inclusion in several drug discovery programs, highlighting its commercial relevance.

Environmental and safety considerations are paramount when handling 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Researchers frequently inquire about its stability under various pH conditions and compatibility with common solvents, topics that dominate forums and scientific databases.

The future of 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine lies in its adaptability to emerging technologies like AI-driven molecular modeling and automated synthesis platforms. As the pharmaceutical industry shifts toward high-throughput screening, this compound's role in generating diverse chemical libraries is expected to expand. Collaborative efforts between chemists and data scientists aim to unlock its full potential in targeted therapy development.

In summary, 3-(2-bromo-4-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1506301-18-3) represents a critical tool in modern chemistry. Its structural complexity, combined with broad applicability, positions it at the forefront of innovative drug design and material innovation. For researchers seeking reliable data, its spectroscopic profiles (NMR, MS) and synthetic protocols are extensively documented, ensuring reproducibility and further exploration.